Cas no 1339596-51-8 (6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1339596-51-8
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6216472
• PubChem ID: 136077644
• Update Time: 2025-09-27

6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one
• CS-0349388
• EN300-1462175
• 6-Amino-2-(2-aminopropyl)pyrimidin-4(3h)-one
• AKOS012863298
• 1339596-51-8

• Inchi： 1S/C7H12N4O/c1-4(8)2-6-10-5(9)3-7(12)11-6/h3-4H,2,8H2,1H3,(H3,9,10,11,12)
• InChI Key： FKISKISHEGYPDN-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(CC(C)N)N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one

Professional Introduction to 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS No. 1339596-51-8)

6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one, identified by its Chemical Abstracts Service number CAS No. 1339596-51-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its structural versatility and potential applications in drug discovery and development. The compound belongs to the dihydropyrimidine class, which is well-documented for its role in synthesizing biologically active molecules, particularly those targeting metabolic pathways and enzyme inhibition.

The structural framework of 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one incorporates multiple functional groups, including two amino substituents and a hydropyrimidine core. These features make it a valuable scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity. The presence of the (2-aminopropyl) side chain further extends its utility by allowing for modifications that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel dihydropyrimidine derivatives with therapeutic potential. These compounds are particularly relevant in the context of addressing unmet medical needs, such as cancer, inflammation, and infectious diseases. The 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one structure has been explored in several preclinical studies as a precursor for molecules that modulate key biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in tumor growth and proliferation.

One of the most compelling aspects of 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one is its adaptability in synthetic chemistry. Researchers have leveraged its core structure to develop libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several hits with favorable pharmacological profiles. Moreover, the compound’s ability to undergo further functionalization makes it an attractive candidate for structure-based drug design (SBDD) approaches. By integrating computational modeling with experimental validation, scientists can optimize the molecule’s properties to achieve desired therapeutic effects.

The pharmacological relevance of dihydropyrimidine derivatives has been further underscored by recent advancements in understanding their mechanisms of action. Studies indicate that these compounds can interact with a wide range of targets, including kinases, proteases, and transcription factors. The 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one derivative has been investigated for its potential to disrupt signaling pathways aberrant in diseases like diabetes and neurodegenerative disorders. Its dual amino functionalities provide opportunities for covalent bonding with target proteins, enhancing drug residence time and efficacy.

From a synthetic perspective, the preparation of 6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one exemplifies modern organic synthesis techniques. The process typically involves multi-step reactions starting from readily available precursors, such as malononitrile or urea derivatives. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The commercial significance of CAS No. 1339596-51-8 cannot be overstated. As drug discovery continues to evolve at an unprecedented pace, companies specializing in fine chemicals are increasingly investing in producing high-purity intermediates like this one. Such compounds serve as critical building blocks for large-scale clinical trials and commercial drug formulations. The demand for specialized intermediates underscores the importance of robust supply chains capable of meeting stringent quality standards.

In conclusion,6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a cornerstone in ongoing research efforts aimed at developing next-generation therapeutics. As scientific understanding advances and synthetic methodologies improve,CAS No. 1339596-51-8 will likely continue to play a pivotal role in shaping the future of pharmaceutical innovation.